Cas no 1568106-92-2 ((1R)-2,2,2-trifluoro-1-tetrahydropyran-4-yl-ethanol)

• Product Name: (1R)-2,2,2-trifluoro-1-tetrahydropyran-4-yl-ethanol
• CAS No: 1568106-92-2
• MF: C₇H₁₁F₃O₂
• MW: 184.156253099442
• MDL: MFCD26869026
• CID: 5101709
• PubChem ID: 89065986
• Update Time: 2026-03-03

(1R)-2,2,2-trifluoro-1-tetrahydropyran-4-yl-ethanol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-(oxan-4-yl)ethan-1-ol
• (1R)-2,2,2-trifluoro-1-(oxan-4-yl)ethanol
• 2H-Pyran-4-methanol, tetrahydro-α-(trifluoromethyl)-, (αR)-
• (1R)-2,2,2-trifluoro-1-tetrahydropyran-4-yl-ethanol

• MDL： MFCD26869026
• Inchi： 1S/C7H11F3O2/c8-7(9,10)6(11)5-1-3-12-4-2-5/h5-6,11H,1-4H2/t6-/m1/s1
• InChI Key： ZDLLLYOSXAFXSK-ZCFIWIBFSA-N
• SMILES： FC([C@@H](C1CCOCC1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 140
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on (1R)-2,2,2-trifluoro-1-tetrahydropyran-4-yl-ethanol

Professional Introduction to (1R)-2,2,2-trifluoro-1-tetrahydropyran-4-yl-ethanol (CAS No. 1568106-92-2)

(1R)-2,2,2-trifluoro-1-tetrahydropyran-4-yl-ethanol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 1568106-92-2, is a chiral alcohol featuring a trifluoromethyl group and a tetrahydropyran ring. Its unique structural features make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The significance of this compound lies in its ability to serve as a building block for more complex structures. The presence of the trifluoromethyl group enhances the metabolic stability and lipophilicity of molecules derived from it, which is a critical factor in drug design. Furthermore, the tetrahydropyran ring contributes to the overall solubility and bioavailability of the final product, making it an attractive candidate for pharmaceutical applications.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their enhanced pharmacokinetic properties. Studies have demonstrated that fluorine atoms can significantly influence the binding affinity, metabolic pathways, and overall efficacy of drug candidates. The compound (1R)-2,2,2-trifluoro-1-tetrahydropyran-4-yl-ethanol exemplifies this trend, as it integrates fluorine into a biologically relevant scaffold.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases are enzymes that play a crucial role in various biological processes, and their inhibition is often targeted in therapeutic strategies for diseases such as cancer and HIV/AIDS. The trifluoromethyl group in (1R)-2,2,2-trifluoro-1-tetrahydropyran-4-yl-ethanol can enhance the binding interactions with target proteases, leading to more potent and selective inhibitors.

Recent advancements in computational chemistry have also highlighted the importance of chirality in drug design. The (1R) configuration of this compound ensures optimal stereochemical interactions with biological targets, which is essential for achieving high efficacy and minimal side effects. This has spurred interest in developing methods for the scalable synthesis of enantiomerically pure forms of such compounds.

The tetrahydropyran ring in (1R)-2,2,2-trifluoro-1-tetrahydropyran-4-yl-ethanol provides an additional layer of complexity that can be exploited for medicinal chemistry applications. This moiety can serve as a handle for further functionalization, allowing chemists to tailor the properties of derived compounds to specific therapeutic needs. For instance, it can be used to introduce polar functional groups or to link multiple pharmacophores together.

In conclusion, (1R)-2,2,2-trifluoro-1-tetrahydropyran-4-yl-ethanol represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential applications in drug development make it a compound of considerable interest. As research continues to uncover new methodologies for fluorinated compound synthesis and chiral catalysis, the role of this intermediate is likely to expand even further.